Cas no 1351385-06-2 (3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester)

3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester is a synthetic intermediate characterized by its versatile reactivity, particularly in pharmaceutical and agrochemical applications. The presence of both a bromo substituent and a [1,2,4]triazole moiety allows for selective functionalization, making it valuable in cross-coupling reactions and heterocyclic synthesis. The isopropyl ester group enhances solubility in organic solvents, facilitating purification and further derivatization. This compound is particularly useful in the development of bioactive molecules due to its structural diversity and compatibility with various reaction conditions. Its stability under standard storage conditions ensures reliable performance in synthetic workflows.

3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester structure

1351385-06-2 structure

Product Name:3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester

CAS No:1351385-06-2

MF:C₁₂H₁₂BrN₃O₂

MW:310.14658164978

CID:5208161

Update Time:2025-05-25

3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester
- Inchi： 1S/C12H12BrN3O2/c1-8(2)18-12(17)9-3-4-11(10(13)5-9)16-6-14-15-7-16/h3-8H,1-2H3
- InChI Key： LVIVJJFYIUJIRU-UHFFFAOYSA-N
- SMILES： C(OC(C)C)(=O)C1=CC=C(N2C=NN=C2)C(Br)=C1

3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM494973-1g	Isopropyl3-bromo-4-(4H-1,2,4-triazol-4-yl)benzoate	1351385-06-2	97%	1g	$366	2023-03-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD610908-1g	Isopropyl 3-bromo-4-(4H-1,2,4-triazol-4-yl)benzoate	1351385-06-2	97%	1g	￥2541.0	2023-04-10

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Additional information on 3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester

Research Briefing on 3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester (CAS: 1351385-06-2)

3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester (CAS: 1351385-06-2) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its triazole and benzoic acid ester functionalities, has been investigated for its potential applications in various therapeutic areas, including oncology, infectious diseases, and inflammation. Recent studies have highlighted its role as a versatile intermediate in the synthesis of biologically active molecules and its potential as a pharmacophore in drug design.

The structural uniqueness of 3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester lies in its combination of a brominated aromatic ring and a triazole moiety, which are known to confer favorable pharmacokinetic and pharmacodynamic properties. The isopropyl ester group further enhances its lipophilicity, making it a promising candidate for improving drug delivery and bioavailability. Recent research has focused on optimizing its synthetic routes and exploring its interactions with biological targets, such as enzymes and receptors, to elucidate its mechanism of action.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the synthesis of novel kinase inhibitors. The study revealed that modifications to the triazole ring could significantly enhance binding affinity to specific kinase domains, suggesting its potential in targeted cancer therapies. Additionally, computational docking studies have predicted favorable interactions with ATP-binding sites, further supporting its utility in kinase inhibitor development.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of derivatives derived from 3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester. The findings indicated that certain analogs exhibited potent activity against drug-resistant bacterial strains, including MRSA and Escherichia coli. These results underscore the compound's potential as a scaffold for developing new antibiotics to address the growing challenge of antimicrobial resistance.

Beyond its applications in drug discovery, 3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester has also been studied for its role in chemical biology. A 2022 paper in ACS Chemical Biology described its use as a probe to investigate protein-ligand interactions in cellular signaling pathways. The compound's ability to selectively label and track specific proteins has provided valuable insights into intracellular processes, paving the way for new diagnostic and therapeutic tools.

In conclusion, 3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester (CAS: 1351385-06-2) represents a multifaceted compound with broad applications in medicinal chemistry and chemical biology. Its structural features and biological activities make it a promising candidate for further research and development. Future studies should focus on optimizing its synthetic scalability, exploring additional therapeutic targets, and advancing its clinical potential. As the field continues to evolve, this compound is poised to play a pivotal role in the discovery of next-generation therapeutics.